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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B1664779

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Solvent Violet 13 as
a coloring agent in pyrotechnic smoke compositions. The information is intended for a technical
audience and emphasizes safety, reproducibility, and quantitative analysis.

Introduction

Solvent Violet 13, a synthetic anthraquinone dye, is utilized in pyrotechnics to produce violet-
colored smoke.[1] Its thermal stability allows it to vaporize and subsequently condense under
the heat of a pyrotechnic reaction, forming a fine aerosol of colored particles perceived as
smoke. The following sections detail the properties of Solvent Violet 13, formulation guidelines
for pyrotechnic smoke compositions, detailed experimental protocols for preparation and
testing, and critical safety considerations.

Properties of Solvent Violet 13

A thorough understanding of the physical and chemical properties of Solvent Violet 13 is
essential for its effective and safe use in pyrotechnic formulations.
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Property

Value

Reference

Chemical Name

1-hydroxy-4-(p-

tolylamino)anthraquinone

[1]

C.l. Name Solvent Violet 13 [2][3]
CAS Number 81-48-1 [2][3]
Molecular Formula C21H15NOs3 [1]
Molecular Weight 329.35 g/mol [2]
Appearance Dark violet powder [2]
Melting Point 190°C [4]
Boiling Point >300°C at 1028 hPa [4]
Insoluble in water; Soluble in
Solubility acetone, toluene, benzene, (2]

xylene, and N,N-

Dimethylformamide.

Thermal Stability

Decomposes at elevated
temperatures. The combustion
temperature of the pyrotechnic
mixture must be carefully
controlled to prevent

degradation of the dye.

Toxicity

May cause skin sensitization.
[4] Inhalation of smoke should

be avoided.

[5]

Pyrotechnic Smoke Formulations

The generation of colored smoke is achieved through a low-temperature combustion reaction

that volatilizes the dye. A typical formulation consists of an oxidizer, a fuel, a coolant to regulate

the burn temperature, the dye, and a binder.
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General Formulation

A baseline formulation for a colored smoke composition is provided below. The percentages
are by weight.

Component Function Percentage (%)
Potassium Chlorate (KCIOs) Oxidizer 27
Sugar (Sucrose or Lactose) Fuel 18
Solvent Violet 13 Coloring Agent 36
Magnesium Carbonate -
Coolant/Stabilizer 16
(MgCOs)
Sodium Bicarbonate -
Coolant/Burn Rate Modifier 3

(NaHCO:3)

Source: Adapted from a general colored smoke formulation.[6]

Patented Formulation Example (for illustrative
purposes)

A patent for colored smoke compositions provides a range for components, which can be
adapted for Solvent Violet 13.
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Component Function Percentage (by mass)

Potassium Chlorate Oxidizer 20-35

Starch, Dextrose, Lactose, or

Fuel 15-25
Sucrose
Nitrogen-rich compounds (e.g.,
o ) Flame Retardant 5-15
Guanidine Nitrate)
Organic Dye (e.g., Solvent )
] Coloring Agent 27-40
Violet 13)
Sodium Bicarbonate or
) Coolant 8-18
Magnesium Carbonate
Nitrocellulose or other polymer  Binder 1-2

Source: US Patent US20140238258A1[7]

Experimental Protocols

EXTREME CAUTION IS ADVISED. These protocols should only be performed by trained
professionals in a controlled laboratory setting with appropriate safety measures in place.

Safety Precautions

Personal Protective Equipment (PPE): Always wear a fire-retardant lab coat, safety glasses
with side shields, and heavy-duty, flame-resistant gloves. A face shield is also recommended.

Ventilation: Work in a well-ventilated fume hood.

Handling: Use non-sparking tools made of materials like wood, aluminum, or brass. Avoid
friction, impact, and static electricity.

Storage: Store chemicals separately in clearly labeled containers in a cool, dry place away
from heat sources. Do not store large quantities of mixed compositions.

Fire Safety: Have a fire extinguisher rated for chemical fires (e.g., Class B or C) readily
available. A bucket of sand can also be used to smother small fires.
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» Disposal: Dispose of all waste materials according to institutional and local regulations for
hazardous materials.

Preparation of the Pyrotechnic Composition

This protocol is adapted from a patented method for preparing colored smoke compositions
and is designed for a research laboratory setting.[7]

Materials:

Potassium Chlorate (KCIO3), finely powdered
Sucrose (powdered)

Solvent Violet 13, finely powdered

Magnesium Carbonate (MgCOs3), light powder
Sodium Bicarbonate (NaHCOs), powdered
Nitrocellulose (in a suitable solvent like acetone to form a lacquer)
Anti-static weighing boats

Non-sparking spatulas

Planetary mixer or a similar low-shear mixer

Drying oven with temperature control

Hydraulic press with a suitable die for pellet formation
Procedure:

» Weighing: Individually and accurately weigh each of the dry components (Potassium
Chlorate, Sucrose, Solvent Violet 13, Magnesium Carbonate, and Sodium Bicarbonate) in
anti-static weighing boats.
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» Dry Mixing: Transfer the weighed dry ingredients to the bowl of a planetary mixer. Mix at a
low speed for 15-20 minutes to ensure a homogenous mixture.

o Binder Addition: While the mixer is running at low speed, slowly add the nitrocellulose
lacquer. Continue mixing until the composition has a damp, granular consistency.

o Granulation: If necessary, pass the damp mixture through a screen to create uniform
granules.

» Drying: Spread the granulated composition on a tray and dry in a temperature-controlled
oven at a low temperature (e.g., 50-60 °C) until the solvent has completely evaporated.

e Pressing: Press the dried, granulated composition into pellets of the desired size and density
using a hydraulic press. The pressing pressure will influence the burn rate.

Performance Testing

The linear burn rate is a critical parameter for pyrotechnic compositions.

Apparatus:

o Apressed pellet of the composition of known length.

e Astand to hold the pellet horizontally.

e A heat-resistant surface.

» Ahigh-speed camera or a video camera with a frame-by-frame playback function.
e Aruler for scale in the video.

« Ignition source (e.g., a hot wire or a fuse).

Procedure:

» Measure the exact length of the pressed pellet.

e Mount the pellet securely in the stand over the heat-resistant surface.
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» Position the camera to have a clear side-view of the pellet, with the ruler placed in the frame
for scale.

o Start recording and ignite one end of the pellet.
e Record the entire burn event.

e Analyze the video frame by frame to determine the time it takes for the flame front to travel
the entire length of the pellet.

o Calculate the burn rate in mm/s by dividing the pellet length by the burn time.
Smoke density can be evaluated by measuring the obscuration of a light source.
Apparatus:

A smoke chamber with a defined volume.

A light source (e.g., a collimated LED or laser).

A photodetector.

Data acquisition system to record the light intensity over time.

Exhaust fan for clearing the chamber.

Procedure:

Place the light source and photodetector on opposite sides of the smoke chamber.

Calibrate the system to 100% light transmittance with the chamber empty.

Place a small, weighed sample of the pyrotechnic composition in the chamber.

Ignite the sample remotely.

Record the light transmittance as a function of time as the smoke fills the chamber.
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e The smoke density can be reported as the minimum light transmittance or calculated as the

mass extinction coefficient.

 After the test, ventilate the chamber thoroughly.
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Caption: Workflow for the preparation and testing of pyrotechnic smoke compositions.

Signaling Pathway of Smoke Generation
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Caption: The process of generating colored smoke from a pyrotechnic composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Solvent Violet 13 in
Pyrotechnic Smoke Compositions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664779#use-of-solvent-violet-13-in-pyrotechnic-
smoke-compositions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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